Cas no 106429-58-7 (2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-)

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- is a heterocyclic organic compound featuring a benzimidazole core with a hydroxymethyl substituent at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The hydroxymethyl group enhances reactivity, enabling further functionalization for the development of biologically active derivatives. Its stable benzimidazolone framework contributes to thermal and chemical stability, making it suitable for rigorous synthetic conditions. The compound's purity and well-defined molecular architecture ensure reproducibility in research and industrial processes. Its utility spans catalysis, material science, and medicinal chemistry, underscoring its importance as a specialized building block.

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- structure

106429-58-7 structure

Product Name:2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-

CAS No:106429-58-7

MF:C₈H₈N₂O₂

MW:164.161321640015

CID:127135

PubChem ID:14518358

Update Time:2025-06-07

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

- 2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-
- 2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-(9CI)
- 5-(hydroxymethyl)-1H-benzo[d]imidazol-2(3H)-one
- 5-(hydroxymethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
- 5-(hydroxymethyl)-1,3-dihydrobenzimidazol-2-one
- DTXSID301224703
- SCHEMBL9619832
- 2,3-Dihydro-2-oxo-5-hydroxymethyl-1H-benzimidazole
- 1,3-Dihydro-5-(hydroxymethyl)-2H-benzimidazol-2-one
- MFCD18814456
- AKOS009332634
- 106429-58-7
- SY343142
- 5-(Hydroxymethyl)benzimidazol-2(3H)-one
- UBXKTZMRHQPCFZ-UHFFFAOYSA-N
- SCHEMBL5312605
- FT-0722330
- Inchi： 1S/C8H8N2O2/c11-4-5-1-2-6-7(3-5)10-8(12)9-6/h1-3,11H,4H2,(H2,9,10,12)
- InChI Key： UBXKTZMRHQPCFZ-UHFFFAOYSA-N
- SMILES： OCC1C=CC2=C(C=1)NC(N2)=O

Computed Properties

Exact Mass: 164.05864
Monoisotopic Mass: 164.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 61.4Å²

Experimental Properties

PSA: 61.36

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1934674-1g	5-(Hydroxymethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one	106429-58-7	98%	1g	￥19125.00	2024-08-09